N-(2,3-dimethylphenyl)-2-(methylthio)benzamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-methylsulfanylbenzamide
• InChI: InChI=1S/C16H17NOS/c1-11-7-6-9-14(12(11)2)17-16(18)13-8-4-5-10-15(13)19-3/h4-10H,1-3H3,(H,17,18)
• InChI Key: OBXCPIGFRONNHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CC=CC=C2SC)C
• Molecular Formula: C16H17NOS
• Molecular Weight: 271.4 g/mol

Description

N-(2,3-dimethylphenyl)-2-(methylthio)benzamide, also known as DMMDA-2, is a chemical compound that belongs to the family of phenethylamines. It has been found to possess psychoactive properties and has been used in scientific research to study its mechanism of action and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(2,3-dimethylphenyl)-2-(methylthio)benzamide is not fully understood, but it is believed to act on the serotonin receptors in the brain. It has been found to bind to the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This compound has also been found to affect the levels of other neurotransmitters such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
This compound has been found to produce a range of biochemical and physiological effects. It has been found to induce hallucinations, alter mood and perception, and affect cognitive function. This compound has also been found to increase heart rate and blood pressure, as well as cause pupil dilation and muscle relaxation.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-2-(methylthio)benzamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It also possesses potent psychoactive properties, which makes it a useful tool for studying the mechanisms of action of psychoactive compounds. However, this compound also has several limitations. It is a controlled substance in many countries, which makes it difficult to obtain for research purposes. It also has potential safety concerns, as it can produce intense hallucinations and alter cognitive function.

Future Directions

There are several future directions for research on N-(2,3-dimethylphenyl)-2-(methylthio)benzamide. One area of interest is its potential use in the treatment of depression and anxiety disorders. This compound has been found to produce antidepressant and anxiolytic effects in animal studies, and further research is needed to determine its potential therapeutic applications. Another area of interest is the development of new psychoactive compounds based on the structure of this compound. By modifying the chemical structure of this compound, it may be possible to create compounds with improved therapeutic potential and reduced side effects.

Scientific Research Applications

N-(2,3-dimethylphenyl)-2-(methylthio)benzamide has been used in scientific research to study its psychoactive properties and potential therapeutic applications. It has been found to possess hallucinogenic properties and has been compared to other psychoactive compounds such as LSD and mescaline. This compound has also been studied for its potential use in the treatment of depression and anxiety disorders.